![molecular formula C12H17ClN4OS B1404738 1-{[3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]-methyl}piperidin-3-amine hydrochloride CAS No. 1239757-03-9](/img/structure/B1404738.png)
1-{[3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]-methyl}piperidin-3-amine hydrochloride
Overview
Description
1-{[3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]-methyl}piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C12H17ClN4OS and its molecular weight is 300.81 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Stability and Reactivity
- The chemical stability of 3-(2-aminoethyl)-5-substituted 1,2,4-oxadiazoles, closely related to the compound , has been studied in relation to the Boulton–Katritzky rearrangement. This rearrangement produces planar pyrazolines and pyrazoles under certain conditions, indicating a potential avenue for synthetic applications in medicinal chemistry and material science (Kayukova et al., 2018).
Synthesis and Reactivity with Amines
- Research on the reaction of similar oxadiazole compounds with amines, including piperidine, has been conducted. This research provides insights into the synthesis pathways and the chemical behavior of these compounds, which is crucial for developing new drugs and materials (Yakubkene & Vainilavichyus, 1998).
Antimicrobial Activity
- The synthesis of azole derivatives, including those with piperidine and 1,3,4-oxadiazole moieties, has shown antimicrobial activities. This suggests the potential use of such compounds in the development of new antimicrobial agents (Başoğlu et al., 2013).
Biological Evaluation and Drug Design
- A study on 1,3,4-oxadiazole bearing compounds, similar in structure to the compound of interest, showed their potential in inhibiting enzymes like butyrylcholinesterase. This is significant for drug design, particularly in treating diseases like Alzheimer's (Khalid et al., 2016).
Potential as Anticancer Agents
- Research into propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole revealed their potential as anticancer agents. This underscores the relevance of such compounds in cancer research and therapy (Rehman et al., 2018).
Properties
IUPAC Name |
1-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4OS.ClH/c13-9-3-1-5-16(7-9)8-11-14-12(15-17-11)10-4-2-6-18-10;/h2,4,6,9H,1,3,5,7-8,13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBADPIQNVXIOAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=NC(=NO2)C3=CC=CS3)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClN4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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